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Abstract

Allyl benzoate (CAS No. 583-04-0) is a benzoate ester recognized for its pleasant sweet,
floral, and fruity aroma, reminiscent of cherry and berry.[1] This technical guide provides an in-
depth overview of allyl benzoate for its use as a fragrance ingredient. It covers its chemical
and physical properties, synthesis methods, olfactory profile, and a comprehensive safety
assessment. Detailed experimental protocols for quality control and safety evaluation are also
provided to support researchers and professionals in the fragrance and related industries.

Chemical and Physical Properties

Allyl benzoate is an organic compound with the molecular formula C10H1002.[2] It is the
ester of benzoic acid and allyl alcohol.[2] A summary of its key quantitative properties is
presented in Table 1.
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Property Value Reference(s)
Molecular Weight 162.19 g/mol [3]

CAS Number 583-04-0 [3]
Appearance Colorless to light yellow liquid [2][4]

Boiling Point 82-85 °C at 5.00 mm Hg [5]

Specific Gravity 3(505200 to 1.05600 @ 20.00 ]

_ 1.51600 to 1.51900 @ 20.00
Refractive Index oc [1]

Flash Point 212.00 °F (100.00 °C) [1]

. Soluble in alcohol; poorly
Solubility . [1]
soluble in water

0.033000 mmHg @ 25.00 °C
Vapor Pressure , [1]
(estimated)

Synthesis

Allyl benzoate is typically synthesized through the esterification of benzoic acid with allyl
alcohol or by the transesterification of another benzoate ester with allyl alcohol.

Direct Esterification

This common laboratory and industrial method involves the reaction of benzoic acid and allyl
alcohol, typically in the presence of an acid catalyst such as sulfuric acid. The reaction is driven
to completion by removing the water formed, often through azeotropic distillation.

Transesterification

Transesterification involves the reaction of an ester, such as methyl benzoate or ethyl
benzoate, with allyl alcohol in the presence of a catalyst. This method can offer high yields.

Olfactory Profile and Use in Fragrances
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Allyl benzoate is characterized by a multifaceted fruity and floral scent profile.
e Odor Type: Fruity, with sweet, floral, cherry, and berry notes.[1]
o Flavor Profile: Described as having a banana-like taste.[1]

Due to its aromatic properties, allyl benzoate is used as a fragrance agent in various
consumer products. The International Fragrance Association (IFRA) recommends usage levels
of up to 2.0% in the final fragrance concentrate.[1] It is often part of the broader family of allyl
esters, which are valued for their diverse and potent aromas in the fragrance and flavor
industry.[6]

Safety Assessment

The safety of allyl benzoate as a fragrance ingredient is a critical consideration. This section
summarizes available toxicological data and regulatory guidelines.

Acute Toxicity

Specific LD50 values for allyl benzoate are not readily available in the reviewed literature.
However, data on structurally similar short-chain alkyl benzoates can provide an indication of its
likely toxicity. For instance, the dermal LD50 of methyl benzoate in rabbits is reported to be
>2000 mg/kg.[7] Acute dermal toxicity studies in rabbits for similar compounds have
established that a dermal LD50 greater than 2000 mg/kg is a common finding for this class of
chemicals.[4] Oral LD50 values for other small alkyl benzoates in rats range from
approximately 1350 mg/kg to 4100 mg/kg.[2]
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Endpoint Species Route Value Reference(s)
Dermal LD50
(Methyl Rabbit Dermal >2000 mg/kg [7]
Benzoate)
Oral LD50
1350-3500
(Methyl Rat Oral [2]
mg/kg
Benzoate)
Oral LD50 (Ethyl 2100-6480
Rat Oral [2]
Benzoate) mg/kg

Skin Sensitization

While specific skin sensitization data for allyl benzoate from Human Repeated Insult Patch
Tests (HRIPT) or Local Lymph Node Assays (LLNA) were not found, the potential for
sensitization is a key consideration for fragrance ingredients. The Cosmetic Ingredient Review
(CIR) Expert Panel has concluded that long-chain alkyl benzoates are not dermal sensitizers.
[3] However, for allyl esters, a primary concern is the presence of free allyl alcohol, which has
been associated with delayed irritation and potential sensitization.[8]

The IFRA has established a purity specification for allyl esters, requiring that the level of free
allyl alcohol be less than 0.1%.[1] This standard is in place to mitigate the risk of skin reactions.

Genotoxicity and Carcinogenicity

Data from the Cosmetic Ingredient Review on various alkyl benzoates indicate that they are not
genotoxic.[4][9] Carcinogenicity data for allyl benzoate specifically is not available, but benzoic
acid and its component alcohols have been shown to be non-carcinogenic.[4][9]

Experimental Protocols
Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Identity

GC-MS is a standard method for the analysis of fragrance compounds to ensure their identity
and purity.
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Obijective: To confirm the identity of allyl benzoate and quantify its purity, including the level of
free allyl alcohol.

Methodology:

o Sample Preparation: Dilute the allyl benzoate sample in a suitable solvent (e.g., ethanol or
acetone) to a concentration within the calibrated range of the instrument.[10] Add an
appropriate internal standard for quantification.

e GC Conditions:

o Column: A non-polar or medium-polarity column (e.g., DB-5ms or equivalent) is typically
used.

o Injector Temperature: 250 °C.[7]

o Oven Program: Start at a low temperature (e.g., 50 °C) and ramp up to a higher
temperature (e.g., 250 °C) to separate volatile components.[7]

o Carrier Gas: Helium at a constant flow rate.
e MS Conditions:
o lonization Mode: Electron lonization (EI).
o Mass Range: Scan a mass range appropriate for the target analytes (e.g., m/z 35-350).

o Data Analysis: Identify allyl benzoate by comparing its retention time and mass spectrum to
a known reference standard. Quantify the purity and the concentration of free allyl alcohol by
comparing the peak areas to that of the internal standard and using a calibration curve.

Workflow for GC-MS analysis of allyl benzoate.

Skin Sensitization Testing: Human Repeated Insult
Patch Test (HRIPT)

The HRIPT is a method used to assess the potential of a substance to induce skin sensitization
in humans under exaggerated exposure conditions.[11]
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Objective: To determine if allyl benzoate, at a specific concentration, induces contact allergy in
human subjects.

Methodology:

Panelists: A panel of approximately 100 healthy volunteers is recruited.[2]

 Induction Phase: The test material, diluted in a suitable vehicle, is applied under an occlusive
patch to the same site on the skin of each panelist for a total of nine applications over a
three-week period.[2]

» Rest Phase: A two-week rest period with no applications follows the induction phase.[2]

o Challenge Phase: A single patch application of the test material is made to a naive skin site.

[2]

o Evaluation: The challenge site is evaluated for any skin reactions (e.g., erythema, edema) at
24, 48, and 72/96 hours after patch removal by a trained evaluator.[2]

« Interpretation: The absence of significant skin reactions at the challenge site indicates that
the substance is not a sensitizer at the tested concentration.

Skin Sensitization Testing: Murine Local Lymph Node
Assay (LLNA)

The LLNA is an in vivo animal test that measures the proliferation of lymphocytes in the
draining lymph nodes as an indicator of skin sensitization potential.[12]

Objective: To determine the skin sensitizing potency of allyl benzoate by calculating the EC3
value (the concentration required to produce a three-fold increase in lymphocyte proliferation).

Methodology:
e Animals: Typically, female CBA/Ca or BALB/c mice are used.

» Application: Various concentrations of the test substance in a suitable vehicle are applied to
the dorsum of the ears of the mice for three consecutive days.[13]
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o Lymphocyte Proliferation Measurement: On day 6, the draining auricular lymph nodes are
excised, and a single-cell suspension is prepared.[14] Lymphocyte proliferation is measured
by the incorporation of a radiolabeled nucleotide (e.g., 3H-methyl thymidine) into the DNA of
the cells.[13]

o Data Analysis: A Stimulation Index (SI) is calculated for each dose group by dividing the
mean proliferation in the test group by the mean proliferation in the vehicle control group.
The EC3 value is then determined by interpolating from the dose-response curve the
concentration at which the Sl is 3.[12]

Metabolic and Signaling Pathways
Metabolic Pathway

Alkyl benzoates are expected to be metabolized in the skin and body through hydrolysis into
benzoic acid and the corresponding alcohol (in this case, allyl alcohol).[7] Benzoic acid can
then be further metabolized and excreted.

Benzoic Acid Further Metabolism
& Excretion
Allyl Alcohol

Click to download full resolution via product page

Hydrolysis
(Esterases)

Allyl Benzoate

Metabolic pathway of allyl benzoate.

Olfactory Signaling Pathway

The perception of smell is initiated by the binding of odorant molecules to olfactory receptors
(ORs), which are G-protein coupled receptors (GPCRS) located on olfactory receptor neurons.
[15] While the specific ORs that bind to allyl benzoate have not been definitively identified, the
general signaling cascade for esters is well-understood.

The binding of an odorant like allyl benzoate to an OR triggers a conformational change in the
receptor, activating an associated G-protein (Gaolf). This, in turn, activates adenylyl cyclase,
leading to an increase in intracellular cyclic AMP (CAMP). The elevated cAMP levels open
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cyclic nucleotide-gated ion channels, causing an influx of cations (Na+ and Ca2+) and
depolarization of the neuron. This generates an action potential that is transmitted to the brain,
resulting in the perception of the specific scent.[15]

Allyl Benzoate
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General olfactory signaling pathway for esters.

Conclusion

Allyl benzoate is a valuable fragrance ingredient with a desirable sweet, fruity, and floral
aroma. Its chemical and physical properties are well-characterized, and its synthesis is
straightforward. While specific toxicological data for allyl benzoate is limited, information from
structurally related compounds and the implementation of IFRA standards regarding purity help
to ensure its safe use in consumer products. The experimental protocols provided in this guide
offer a framework for the quality control and safety assessment of allyl benzoate for fragrance
applications. Further research to determine a specific LLNA EC3 value and to conduct an
HRIPT on allyl benzoate would provide more definitive data on its skin sensitization potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9237992/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9237992/
https://www.mdpi.com/2072-6651/14/1/3
https://www.mdpi.com/2072-6651/14/1/3
https://www.cleaninginstitute.org/sites/default/files/research-pdfs/Alkyl_Sulfates_SIAR.pdf
https://pubmed.ncbi.nlm.nih.gov/21922633/
https://pubmed.ncbi.nlm.nih.gov/21922633/
https://pubmed.ncbi.nlm.nih.gov/18977273/
https://pubmed.ncbi.nlm.nih.gov/18977273/
https://hpvchemicals.oecd.org/ui/handler.axd?id=2732a3bd-293d-445c-a143-26eb92d487e0
https://www.benchchem.com/product/b1265447#allyl-benzoate-as-a-fragrance-ingredient
https://www.benchchem.com/product/b1265447#allyl-benzoate-as-a-fragrance-ingredient
https://www.benchchem.com/product/b1265447#allyl-benzoate-as-a-fragrance-ingredient
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265447?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

